4-chloro-N-(2-ethyl-6-methylphenyl)benzenesulfonamide
4-chloro-N-(2-ethyl-6-methylphenyl)benzenesulfonamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0850419
InChI:
InChI=1S/C15H16ClNO2S/c1-3-12-6-4-5-11(2)15(12)17-20(18,19)14-9-7-13(16)8-10-14/h4-10,17H,3H2,1-2H3
SMILES:
CCC1=CC=CC(=C1NS(=O)(=O)C2=CC=C(C=C2)Cl)C
Molecular Formula:
C15H16ClNO2S
Molecular Weight:
309.8 g/mol
4-chloro-N-(2-ethyl-6-methylphenyl)benzenesulfonamide
CAS No.:
Cat. No.: VC0850419
Molecular Formula: C15H16ClNO2S
Molecular Weight: 309.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C15H16ClNO2S |
|---|---|
| Molecular Weight | 309.8 g/mol |
| IUPAC Name | 4-chloro-N-(2-ethyl-6-methylphenyl)benzenesulfonamide |
| Standard InChI | InChI=1S/C15H16ClNO2S/c1-3-12-6-4-5-11(2)15(12)17-20(18,19)14-9-7-13(16)8-10-14/h4-10,17H,3H2,1-2H3 |
| Standard InChI Key | ZSARYJLAQCXCPV-UHFFFAOYSA-N |
| SMILES | CCC1=CC=CC(=C1NS(=O)(=O)C2=CC=C(C=C2)Cl)C |
| Canonical SMILES | CCC1=CC=CC(=C1NS(=O)(=O)C2=CC=C(C=C2)Cl)C |
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